Cas no 890091-55-1 (<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r)

<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r structure
890091-55-1 structure
Product Name:<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r
CAS No:890091-55-1
MF:C8H7N3O3S
MW:225.224479913712
CID:3103100
PubChem ID:135469010
Update Time:2025-09-24

<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r Chemical and Physical Properties

Names and Identifiers

    • <br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r
    • Ethyl 7-oxo-6,7-dihydroisothiazolo[4,5-d]pyrimidine-3-carboxylate
    • ethyl 7-oxo-6H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate
    • 890091-55-1
    • AKOS005620632
    • STK784844
    • ethyl 7-oxo-6,7-dihydro[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate
    • CS-0322033
    • ethyl 7-oxo-6H,7H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate
    • Inchi: 1S/C8H7N3O3S/c1-2-14-8(13)5-4-6(15-11-5)7(12)10-3-9-4/h3H,2H2,1H3,(H,9,10,12)
    • InChI Key: YLVLDMWKTTTWNN-UHFFFAOYSA-N
    • SMILES: S1C2C(NC=NC=2C(C(=O)OCC)=N1)=O

Computed Properties

  • Exact Mass: 225.02081227Da
  • Monoisotopic Mass: 225.02081227Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 109Ų

<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r Pricemore >>

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